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Compound of Interest

Compound Name: Aic-292

Cat. No.: B605251 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability, storage, and handling of AVL-292 (Spebrutinib) in

DMSO. It includes frequently asked questions, troubleshooting guides, and detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for AVL-292 in DMSO?

A1: For long-term stability, stock solutions of AVL-292 in DMSO should be stored at -20°C or

-80°C.[1] It is highly recommended to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound.[1][2] Use anhydrous

DMSO to prepare stock solutions, as moisture can accelerate compound degradation.[2]

Q2: How long is the AVL-292 DMSO stock solution stable at -20°C?

A2: While specific quantitative data on the degradation of AVL-292 in DMSO at -20°C over time

is not readily available in public literature, supplier recommendations suggest that proper

storage minimizes degradation. For the solid form of AVL-292, a stability of at least 4 years at

-20°C has been reported.[3] For DMSO solutions, it is best practice to use them as fresh as

possible.[2][4] One supplier suggests that stock solutions can be stored at -20°C for up to one

month or at -80°C for up to six months.

Q3: My AVL-292 precipitated when I diluted my DMSO stock in an aqueous buffer or cell

culture medium. What should I do?
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A3: Precipitation upon dilution in aqueous solutions is a common issue for hydrophobic

compounds dissolved in DMSO.[5] To prevent this, you can try further diluting the concentrated

stock solution in DMSO before adding it to the aqueous medium. It is also recommended to

add the DMSO stock solution to the aqueous buffer slowly while mixing.[1] The final

concentration of DMSO in your experiment should be kept low (typically <0.5%) to avoid

solvent effects on the cells.[6]

Q4: Can I repeatedly freeze and thaw my AVL-292 DMSO stock solution?

A4: It is strongly advised to avoid multiple freeze-thaw cycles as this can lead to compound

degradation.[1][2] The best practice is to prepare single-use aliquots of your stock solution.

Q5: What is the mechanism of action of AVL-292?

A5: AVL-292, also known as spebrutinib, is a highly selective and irreversible inhibitor of

Bruton's tyrosine kinase (BTK).[3][4][7] It covalently binds to the cysteine-481 residue in the

active site of BTK, thereby blocking its kinase activity.[7] BTK is a critical enzyme in the B-cell

receptor (BCR) signaling pathway, which is essential for B-cell proliferation, survival, and

activation.[8][9]

Data Summary
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Parameter Recommendation Source

Form Solid Powder [3]

Storage Temperature -20°C [3][4][7]

Stated Stability (Solid) ≥ 4 years [3]

Solvent for Stock DMSO [3][4][10]

Stock Solution Storage -20°C or -80°C (aliquoted) [1]

Solubility in DMSO ≥20 mg/mL [3]

Aqueous Dilution

Prone to precipitation; dilute

DMSO stock slowly into

aqueous media.

[5]

Freeze-Thaw Cycles Avoid [1][2]

Experimental Protocols
Protocol 1: Preparation of AVL-292 Stock Solution

Pre-handling: Before opening, centrifuge the vial of AVL-292 powder to ensure all the

compound is at the bottom.

Solvent Preparation: Use anhydrous DMSO to minimize moisture-related degradation.

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM). Vortex or sonicate briefly if necessary to ensure complete

dissolution.

Aliquoting: Dispense the stock solution into single-use, low-volume polypropylene tubes. The

volume of each aliquot should be sufficient for one experiment.

Storage: Store the aliquots in a sealed container with desiccant at -20°C or -80°C for long-

term storage.
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Protocol 2: Dilution of AVL-292 for In Vitro Cell-Based
Assays

Thawing: Thaw a single aliquot of the AVL-292 DMSO stock solution at room temperature.

Intermediate Dilution (Optional): If a very low final concentration is required, perform an

intermediate serial dilution in DMSO.

Working Solution Preparation: Slowly add the DMSO stock solution (or the intermediate

dilution) to your pre-warmed cell culture medium or assay buffer while gently vortexing or

swirling. Do not add the aqueous medium to the DMSO stock.

Final DMSO Concentration: Ensure the final concentration of DMSO in the assay does not

exceed a level that is toxic to the cells (typically <0.5%).[6] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experimental setup.

Immediate Use: Use the freshly prepared working solution immediately to avoid precipitation

or degradation in the aqueous environment.
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Caption: AVL-292 inhibits the BTK signaling pathway.
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Troubleshooting Workflow

Start: Unexpected Experimental Results

Is the AVL-292 solution suspect?

Did the compound precipitate
in aqueous media?

Yes

Investigate other experimental
variables (cells, reagents, etc.).

No

How was the DMSO stock stored?

No

Prepare fresh working solution.
Ensure slow dilution.

Yes

Use a new, unthawed aliquot.

Multiple freeze-thaws

Prepare a new stock solution
from powder using anhydrous DMSO.

Improper storage
or old stock

Problem Resolved
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Caption: Troubleshooting guide for AVL-292 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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